Cas no 2168798-95-4 (6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane)

• Product Name: 6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane
• CAS No: 2168798-95-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6102055
• PubChem ID: 165959174
• Update Time: 2025-06-26

6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane
• 2168798-95-4
• EN300-1280235
• 6,6-diethyl-2,5-dioxa-9-azaspiro[3.5]nonane

• Inchi： 1S/C10H19NO2/c1-3-9(4-2)5-6-11-10(13-9)7-12-8-10/h11H,3-8H2,1-2H3
• InChI Key： VZQGDTSASFZGLO-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)CCNC21COC2

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane

Introduction to 6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2168798-95-4)

6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane, identified by the Chemical Abstracts Service Number (CAS No.) 2168798-95-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic azacyclic ether exhibits a unique molecular framework, combining a spiro linkage between a nine-membered oxygen-containing heterocycle and an eight-membered nitrogen-containing heterocycle, further functionalized with ethyl groups at the 6-position of the spiro carbon atoms. The presence of both oxygen and nitrogen in its core structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The compound’s name, 6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane, precisely describes its chemical architecture. The spiro core is a key feature, providing rigidity and distinct conformational preferences that can influence its binding affinity and pharmacokinetic properties. The dioxa moiety refers to the two oxygen atoms incorporated into the nine-membered ring, while the 9-azaspiro indicates the presence of an azacyclic component linked to the spiro system. This combination of structural elements offers a rich scaffold for chemical modification and biological evaluation.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural properties and potential biological activities. Spiro compounds often exhibit enhanced metabolic stability and improved bioavailability compared to their acyclic counterparts. The nitrogen atom in the 9-azaspiro unit can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, which is crucial for designing selective ligands. Additionally, the oxygen atoms in the dioxa moiety can contribute to hydrogen bonding capabilities and influence solubility characteristics.

Current research in medicinal chemistry increasingly focuses on developing novel scaffolds that combine multiple functional groups to achieve desired pharmacological profiles. The compound 6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2168798-95-4) aligns with this trend by integrating oxygen and nitrogen heteroatoms into a spirocyclic framework. Such structures have shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The spiro linkage introduces conformational constraints that can enhance binding affinity and selectivity. Furthermore, the presence of multiple chiral centers (if applicable) allows for stereoselective synthesis and optimization, which is critical for achieving therapeutic efficacy while minimizing side effects. The ethyl groups at the 6-position may serve as handles for further derivatization, enabling fine-tuning of physicochemical properties such as lipophilicity and solubility.

Recent advancements in computational chemistry have facilitated the rapid screening of complex molecular structures like 6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2168798-95-4). Molecular docking studies have been employed to predict interactions with potential biological targets, such as kinases or proteases involved in diseases like cancer or inflammation. These virtual screening approaches have identified promising candidates for experimental validation, streamlining the drug discovery process.

The synthesis of such intricate molecules requires sophisticated organic methodologies. Techniques such as spirocyclization reactions and multi-step functional group transformations are often employed to construct the desired framework efficiently. Researchers have reported novel synthetic routes that improve yield and purity while minimizing harsh reaction conditions. These advances contribute to making complex scaffolds like 6,6-diethyl-2,5-dioxa-9-azaspiro3.5nonane more accessible for medicinal chemistry applications.

Beyond its structural uniqueness, 6,6-diethyl -2,5 -dioxa -9 -azaspiro 3 .5 nonane ( CAS No . 2168798 -95 -4 ) has shown preliminary biological activity in certain assays . For instance , early studies suggest that derivatives of this scaffold may exhibit inhibitory effects on specific enzymes or receptors relevant to neurological disorders . While further research is needed to fully elucidate its pharmacological profile , these initial findings underscore its potential as a valuable building block for developing novel therapeutics .

The pharmaceutical industry increasingly values innovative molecular architectures that offer advantages over existing drugs . Spirocyclic compounds , including those featuring nitrogen -containing heterocycles , are particularly attractive due to their diverse biological interactions . The compound described here , 6,6 -diethyl -2,5 -dioxa -9 -azaspiro 3 .5 nonane ( CAS No . 2168798 -95 -4 ) , exemplifies how combining structural complexity with functional diversity can lead to promising candidates for future drug development efforts .

In conclusion, 6,6 -diethyl -2,5 -dioxa -9 -azaspiro 3 .5 nonane ( CAS No . 2168798 -95 -4 ) represents an intriguing molecule with significant potential in pharmaceutical research . Its unique structural features , combined with preliminary biological activity , make it a compelling subject for further investigation . As synthetic methodologies continue to evolve and computational tools become more powerful , compounds like this one are poised to play an important role in discovering next-generation medicines.